Cas no 51501-07-6 (Phosphoric acid,diethyl ester, lithium salt (9CI))

Phosphoric acid,diethyl ester, lithium salt (9CI) structure
51501-07-6 structure
Product Name:Phosphoric acid,diethyl ester, lithium salt (9CI)
CAS No:51501-07-6
MF:C4H11O4P
MW:154.101502656937
CID:380105
PubChem ID:654
Update Time:2025-04-19

Phosphoric acid,diethyl ester, lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,diethyl ester, lithium salt (9CI)
    • diethyl hydrogen phosphate
    • CHEBI:27708
    • UNII-W0QQU4CAB7
    • s3312
    • HY-101417
    • AKOS016009449
    • Diethyl acid phosphate
    • Ethyl phosphate, di-
    • O,O-Diethyl hydrogen phosphate
    • DPF
    • CHEMBL1232324
    • Diethylphosphoric acid
    • GEO-01049
    • 53397-17-4
    • 51501-07-6
    • O,O-Diethyl phosphate
    • EINECS 209-912-5
    • Phosphoric acid diethyl ester
    • NSC289195
    • CS-6295
    • NSC-97178
    • O,O-diethylphosphoric acid
    • DTXSID1044699
    • NSC 97178
    • NSC-289395
    • SCHEMBL93056
    • NSC-289195
    • C06608
    • 598-02-7
    • EN300-1168275
    • Q26841026
    • NSC97178
    • Diethyl phosphate
    • Z1255395152
    • BRN 1704113
    • FT-0632486
    • 52932-96-4
    • phosphoric acid, diethyl ester
    • MFCD00039889
    • SY111669
    • F15034
    • NSC289395
    • W0QQU4CAB7
    • diethoxyphosphinic acid
    • Diethyl phosphate (mono & di-)
    • diethyl phosphoric acid
    • diethyl hydrogen-phosphoric acid
    • ETHYL PHOSPHATE ((C2H5O)2(HO)PO)
    • NSC-8840
    • C4H11O4P
    • di-Ethyl phosphate
    • Ethyl phosphate, (ETO)2(HO)PO
    • DiethylHydrogenPhosphate
    • AI3-17002
    • NSC8840
    • NS00015148
    • Inchi: 1S/C4H11O4P/c1-3-7-9(5,6)8-4-2/h3-4H2,1-2H3,(H,5,6)
    • InChI Key: UCQFCFPECQILOL-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCC)OCC

Computed Properties

  • Exact Mass: 154.03953
  • Monoisotopic Mass: 154.039495
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: -0.3

Experimental Properties

  • PSA: 55.76
  • LogP: 1.15980
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